(S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[(2-chloroacetyl)-methylamino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H19ClN2O3/c1-17(14(19)9-16)13-7-8-18(10-13)15(20)21-11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3/t13-/m0/s1
• InChI Key: VJZHWNXXAFJQPD-ZDUSSCGKSA-N
• Canonical SMILES: CN(C1CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Isomeric SMILES: CN([C@H]1CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is a chiral pyrrolidine derivative featuring a benzyl ester backbone, a methyl-amino group at the 3-position, and a 2-chloro-acetyl substituent. This compound is structurally characterized by its five-membered pyrrolidine ring and reactive chloro-acetyl moiety, which distinguishes it from related analogs.

Biological Activity

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C15H19ClN2O3
• Molecular Weight : 304.78 g/mol
• IUPAC Name : (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

The compound features a pyrrolidine ring, a chloroacetyl group, and a benzyl ester functional group, which contribute to its biological activity and interaction with various biochemical pathways.

Research indicates that compounds similar to (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester may act as inhibitors in amino acid metabolism pathways. Their structural similarity to naturally occurring amino acids suggests that they can interact with biological targets, potentially affecting enzyme activity and metabolic processes.

Biological Activities

The biological activities of this compound can be categorized into several areas:

• Antimicrobial Activity : Studies have shown that related compounds exhibit significant antimicrobial properties, making them candidates for developing new antibiotics .
• Anticancer Potential : Preliminary investigations suggest that the compound may inhibit cancer cell proliferation by interfering with specific signaling pathways involved in cell growth and survival .
• DPP-4 Inhibition : The compound's structure aligns with known DPP-4 inhibitors, which are crucial in managing type 2 diabetes mellitus (T2DM). Research on similar scaffolds indicates that modifications can enhance DPP-4 inhibitory activity, suggesting potential applications in diabetes treatment .

Case Studies and Research Findings

Several case studies have highlighted the biological activity of compounds related to (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester:

Table 1: Summary of Biological Activities

Activity Type	Related Compound	Observed Effect	Reference
Antimicrobial	(R)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine	Significant inhibition of bacterial growth
Anticancer	Analogous pyrrolidine derivatives	Reduced proliferation in cancer cell lines
DPP-4 Inhibition	Various related esters	High potency in inhibiting DPP-4 activity

Synthesis and Modifications

The synthesis of (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester typically involves multi-step chemical reactions, allowing for various modifications to enhance its biological properties. Researchers are exploring different substituents on the pyrrolidine ring to optimize its pharmacological profile.

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table highlights key structural differences between the target compound and analogs from the evidence:

Compound Name (CAS)	Molecular Formula	Molecular Weight	Key Functional Groups	Ring System	Reference
(S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (Not explicitly listed)	Inferred: ~C16H20ClN2O3	~330-340 (estimated)	Chloro-acetyl, methyl-amino, benzyl ester	Pyrrolidine (5-membered)	N/A
(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (1401667-17-1)	C16H23N3O3	305.37	Amino-propionyl, methyl-amino, benzyl ester	Pyrrolidine
(S)-3-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (1353960-74-3)	C18H27N3O3	347.46	Amino-3-methyl-butyryl, methyl-amino, benzyl ester	Pyrrolidine
(S)-3-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (54981-19-0)	C18H23ClN2O3	362.84	Chloro-acetyl, cyclopropyl-amino, benzyl ester	Piperidine (6-membered)

Key Observations:

• Ring System : The target compound and most analogs use pyrrolidine (5-membered), while the piperidine analog (CAS 54981-19-0) has a 6-membered ring, which may confer distinct conformational flexibility and steric effects .
• Substituent Effects: The cyclopropyl-amino group in the piperidine analog (CAS 54981-19-0) introduces steric hindrance and altered electronic properties compared to the methyl-amino group in the target compound .

Physicochemical Properties

• Molecular Weight: The target compound’s molecular weight is estimated to be ~330-340 g/mol, intermediate between the lighter amino-propionyl analog (305.37 g/mol) and the bulkier amino-butyryl analog (347.46 g/mol) .
• Purity and Stability: While purity data for the target compound is unavailable, analogs like (S)-2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS 1401666-68-9) are reported at 96% purity, suggesting similar synthetic challenges for chloro-acetyl derivatives .